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Compound of Interest

Compound Name: Lead oxalate
CAS No.: 814-93-7
Cat. No.: B3029881
Get Quote
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Introduction

Lead oxalate (PbC20a4) is a sparingly soluble salt that serves as a stable, solid primary
standard for lead in various analytical applications. Its well-defined stoichiometry and low
hygroscopicity make it suitable for the accurate preparation of calibration standards for
techniques such as atomic absorption spectroscopy (AAS), inductively coupled plasma optical
emission spectrometry (ICP-OES), and X-ray fluorescence (XRF). This document provides a
detailed protocol for the synthesis, purification, and verification of lead oxalate standards in a
laboratory setting. Adherence to this protocol will enable the preparation of high-purity lead
oxalate for use as a reference material.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of lead oxalate is crucial for
its proper handling and application as an analytical standard.
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Property Value Reference
Chemical Formula PbC204 [1112]
Molar Mass 295.22 g/mol [11[2][3]
Appearance White, heavy crystalline o

powder
Density 5.28 g/cm?3 [1]
Melting Point 327.4 °C (decomposes) [1]
Solubility in Water 0.00016 g/ 100 mL at 20 °C
CAS Number 814-93-7 [1][3]

Health and Safety Precautions

Lead compounds are highly toxic and require strict adherence to safety protocols. All
procedures should be carried out in a well-ventilated fume hood while wearing appropriate
personal protective equipment (PPE).

» Personal Protective Equipment (PPE):
o Chemical-resistant gloves (nitrile or neoprene)
o Safety goggles and a face shield
o Laboratory coat

e Handling:

o

Avoid inhalation of dust. Use engineering controls such as a fume hood.

[¢]

Prevent contact with skin and eyes.

[e]

Do not eat, drink, or smoke in the laboratory.

o

Wash hands thoroughly after handling lead compounds.
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» Waste Disposal:

o All lead-containing waste, including solutions and contaminated materials, must be
disposed of as hazardous waste according to institutional and local regulations.

Experimental Protocols
Synthesis of Lead Oxalate

This protocol details the preparation of lead oxalate via a precipitation reaction between
lead(ll) nitrate and sodium oxalate.[1]

Materials and Reagents:

o Lead(ll) nitrate (Pb(NOs)z2) - ACS grade or higher
e Sodium oxalate (Na2C20a4) - ACS grade or higher
o Deionized water

 Dilute nitric acid (HNO3) - approx. 0.1 M

o Beakers (250 mL and 500 mL)

o Graduated cylinders

e Magnetic stirrer and stir bar

e Buchner funnel and filter paper (Whatman No. 42 or equivalent)
e Vacuum flask

» Wash bottle

Procedure:

e Prepare Reactant Solutions:
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o Accurately weigh approximately 33.1 g of lead(ll) nitrate and dissolve it in 200 mL of
deionized water containing a few drops of dilute nitric acid to prevent the formation of lead
hydroxide. This creates a 0.5 M lead(ll) nitrate solution.

o Accurately weigh approximately 13.4 g of sodium oxalate and dissolve it in 200 mL of
deionized water. This creates a 0.5 M sodium oxalate solution.

» Precipitation:
o Place the lead(ll) nitrate solution in a 500 mL beaker on a magnetic stirrer.

o Slowly add the sodium oxalate solution to the lead(ll) nitrate solution dropwise while
stirring continuously. A white precipitate of lead oxalate will form immediately.

o Continue stirring for 30 minutes at room temperature to ensure complete precipitation and
to allow the crystals to grow.

o Digestion of the Precipitate:

o Gently heat the suspension to 60-70 °C while stirring and maintain this temperature for 1-2
hours. This process, known as digestion, promotes the formation of larger, more easily
filterable crystals and reduces impurities. Do not boil the solution.

« |solation and Washing of the Precipitate:
o Allow the precipitate to settle. Decant the supernatant liquid.

o Wash the precipitate by adding 100 mL of deionized water, stirring, allowing it to settle,
and decanting the supernatant. Repeat this washing step three times.

o Transfer the precipitate to a Buchner funnel fitted with a pre-weighed filter paper.

o Wash the precipitate on the filter with several portions of deionized water until the filtrate is
free of nitrate ions (test with a suitable method, e.g., diphenylamine test).

o Finally, wash the precipitate with a small amount of ethanol to aid in drying.

e Drying:
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o Carefully remove the filter paper with the precipitate and place it on a watch glass.

o Dry the lead oxalate in an oven at 110 °C to a constant weight.[4] This will yield the
anhydrous lead oxalate.

Purity Verification by Gravimetric Analysis

The purity of the prepared lead oxalate can be verified by converting a known mass of the

product to lead sulfate, which is also a stable, insoluble compound.

Materials and Reagents:

Prepared lead oxalate
Concentrated sulfuric acid (H2S0a4)
Deionized water

Porcelain crucible and lid

Muffle furnace

Desiccator

Analytical balance

Procedure:

Accurately weigh approximately 0.5 g of the dried lead oxalate into a clean, dry, pre-
weighed porcelain crucible.

Add 5 mL of deionized water to moisten the sample, followed by the slow and careful
addition of 5 mL of concentrated sulfuric acid. Perform this step in a fume hood.

Gently heat the crucible on a hot plate to evaporate the water and excess sulfuric acid. White
fumes of SOs will be evolved.

Once fuming has ceased, transfer the crucible to a muffle furnace and heat at 500-600 °C for
1 hour to ensure the complete conversion of lead oxalate to lead sulfate (PbSOa).
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e Cool the crucible in a desiccator to room temperature and weigh it on an analytical balance.

» Repeat the heating, cooling, and weighing steps until a constant mass is achieved.

o Calculate the percentage purity of the lead oxalate using the following formula:
Percentage Purity = (Mass of PbSOa obtained / Theoretical mass of PbSOa4) x 100

Theoretical mass of PbSO4 = Mass of lead oxalate sample x (Molar mass of PbSOa / Molar
mass of PbC20a)

Molar mass of PbSO4 = 303.26 g/mol Molar mass of PbC204 = 295.22 g/mol

Data Presentation

Table 1: Physical and Chemical Properties of Reagents

Molar Mass (
Reagent Formula Appearance Hazards
g/mol )

) ) Oxidizer, Toxic,
White crystalline

Lead(ll) Nitrate Pb(NO:s)2 331.2 id Environmental
soli
Hazard
) ) Harmful if
White crystalline
Sodium Oxalate Naz2C20a4 134.0 id swallowed or
soli
inhaled
Table 2: Expected Yield and Purity
Parameter Expected Value

] ) Based on the limiting reagent (stoichiometric
Theoretical Yield .
calculation)

Purity (by gravimetric analysis) > 99.5%

Visual Representations

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3029881/docs?utm_src=pdf-body#application-note-and-protocol-preparation-of-lead-oxalate-standards-for-analytical-chemistry
https://www.benchchem.com/product/b3029881/docs?utm_src=pdf-body#application-note-and-protocol-preparation-of-lead-oxalate-standards-for-analytical-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Synthesis of Lead Oxalate

Prepare 0.5 M
Naz2C204 Solution

Purification Purity Verification
Washing by Vacuum Filtration

; " Gravimetric Analysis: Calculation of High-Purity
Decantation and Washing EPIGCATIRS _.{ Conversion to PbSO« ( Purity Lead Oxalate Standard

Prepare 0.5 M
Pb(NOs)z Solution

Precipitation:
Mix Solutions

Digestion:
Heat at 60-70°C

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of lead oxalate standards.
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Caption: Logical relationship of the lead oxalate standard preparation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=B6000067&Mask=80
https://www.cdhfinechemical.com/lead-ii-oxalate-pure
https://www.cdhfinechemical.com/lead-ii-oxalate-pure
https://www.researchgate.net/profile/Yuniar-Prananto/publication/288725764_Synthesis_of_leadII_oxalate_hydrate_PbC2O4xH2O_crystal_in_silica_gel/links/5686f51008ae051f9af429fb/Synthesis-of-leadII-oxalate-hydrate-PbC2O4xH2O-crystal-in-silica-gel.pdf
https://www.benchchem.com/product/b3029881/docs#application-note-and-protocol-preparation-of-lead-oxalate-standards-for-analytical-chemistry
https://www.benchchem.com/product/b3029881/docs#application-note-and-protocol-preparation-of-lead-oxalate-standards-for-analytical-chemistry
https://www.benchchem.com/product/b3029881/docs#application-note-and-protocol-preparation-of-lead-oxalate-standards-for-analytical-chemistry
https://www.benchchem.com/product/b3029881/docs#application-note-and-protocol-preparation-of-lead-oxalate-standards-for-analytical-chemistry
https://www.benchchem.com/product/b3029881?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

